Lunacrine
Overview
Description
Lunacrine is an organic heterotricyclic compound, an organonitrogen heterocyclic compound and an oxacycle.
Scientific Research Applications
1. Cancer Research and Potential Chemotherapeutic Applications
Lunacrine has shown potential in cancer research, particularly in inducing apoptosis in human cancer cells. Studies have demonstrated its cytotoxicity against various cancer cell lines, including cervical and breast cancer cells. For example, Dia and Mejia (2010) found that lunasin, a component of lunacrine, caused cytotoxicity in HT-29 colon cancer cells, inducing apoptosis through activation of mitochondrial pathways and upregulation of pro-apoptotic nuclear clusterin expression (Dia & Mejia, 2010). Furthermore, Zubair et al. (2016) reported the high concentration of lunacrine in the ethyl acetate wood extract of Lunasia amara, confirming its potential cytotoxic property (Zubair, Anam, & Lallo, 2016).
2. Research in Nuclear Astrophysics
Interestingly, Lunacrine is also associated with the LUNA experiment, a significant study in nuclear astrophysics. This experiment involves the direct measurement of the cross-section of nuclear reactions relevant for stellar and primordial nucleosynthesis. The LUNA experiment, as described by Cavanna (2018), contributes to understanding nuclear fusion reactions in astrophysical contexts (Cavanna, 2018).
3. Implications for Solar Neutrino Research and Cosmology
The LUNA experiment, which Lunacrine is indirectly associated with, has also made significant contributions to solar neutrino research and cosmology. Broggini (2006) discussed the implications of LUNA results on the understanding of neutrino physics and cosmology, particularly in measurements relevant to the sun and the nucleosynthesis inside stars (Broggini, 2006).
properties
CAS RN |
82-40-6 |
|---|---|
Product Name |
Lunacrine |
Molecular Formula |
C16H19NO3 |
Molecular Weight |
273.33 g/mol |
IUPAC Name |
(2R)-8-methoxy-9-methyl-2-propan-2-yl-2,3-dihydrofuro[2,3-b]quinolin-4-one |
InChI |
InChI=1S/C16H19NO3/c1-9(2)13-8-11-15(18)10-6-5-7-12(19-4)14(10)17(3)16(11)20-13/h5-7,9,13H,8H2,1-4H3/t13-/m1/s1 |
InChI Key |
FMEKJMQGMONLTQ-CYBMUJFWSA-N |
Isomeric SMILES |
CC(C)[C@H]1CC2=C(O1)N(C3=C(C2=O)C=CC=C3OC)C |
SMILES |
CC(C)C1CC2=C(O1)N(C3=C(C2=O)C=CC=C3OC)C |
Canonical SMILES |
CC(C)C1CC2=C(O1)N(C3=C(C2=O)C=CC=C3OC)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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